Cas no 62814-09-9 (Benzoyl chloride, 4-(acetyloxy)-2-hydroxy-)

• Product Name: Benzoyl chloride, 4-(acetyloxy)-2-hydroxy-
• CAS No: 62814-09-9
• MF: C₉H₇ClO₄
• MW: 214.60248208046
• CID: 430559
• PubChem ID: 45081262
• Update Time: 2025-04-19

Benzoyl chloride, 4-(acetyloxy)-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-(acetyloxy)-2-hydroxy-
• (4-carbonochloridoyl-3-hydroxyphenyl) acetate
• Benzoyl chloride, 4-(acetyloxy)-2-hydroxy- (9CI)
• 62814-09-9
• 4-(Chlorocarbonyl)-3-hydroxyphenyl acetate
• DTXSID30664477

• Inchi： 1S/C9H7ClO4/c1-5(11)14-6-2-3-7(9(10)13)8(12)4-6/h2-4,12H,1H3
• InChI Key： OYRPMXVMBBRBFO-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1O)OC(C)=O)=O

Computed Properties

• Exact Mass: 214.00331
• Monoisotopic Mass: 214.0032864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6